Cas no 1267056-89-2 (5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol)

• Product Name: 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol
• CAS No: 1267056-89-2
• MF: C₉H₇ClN₂OS
• MW: 226.682679414749
• MDL: MFCD19371032
• CID: 5607897
• PubChem ID: 58957124
• Update Time: 2025-06-08

5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-methanethiol, 5-(4-chlorophenyl)-
• SCHEMBL8286806
• 1267056-89-2
• [5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol
• EN300-8670200
• 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol

• MDL： MFCD19371032
• Inchi： 1S/C9H7ClN2OS/c10-7-3-1-6(2-4-7)9-12-11-8(5-14)13-9/h1-4,14H,5H2
• InChI Key： DSJURSDWWXOZPW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=NN=C1CS

Computed Properties

• Exact Mass: 225.9967617g/mol
• Monoisotopic Mass: 225.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 359.2±52.0 °C(Predicted)
• pka: 6.88±0.10(Predicted)

Additional information on 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol

Research Brief on 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol (CAS: 1267056-89-2): Recent Advances and Applications

The compound 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol (CAS: 1267056-89-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The 1,3,4-oxadiazole scaffold, a key structural feature of this molecule, is known for its broad spectrum of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects.

Recent studies have explored the synthetic pathways for 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol, highlighting its efficient preparation via cyclization reactions of appropriate hydrazide precursors. The presence of the thiol (-SH) functional group in this compound offers unique reactivity, enabling its use as a building block for the development of more complex molecules. Researchers have leveraged this feature to design derivatives with enhanced biological activity and improved pharmacokinetic properties.

In the realm of biological activity, 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol has demonstrated promising results in preliminary screenings. A 2023 study published in the *Journal of Medicinal Chemistry* reported its potent inhibitory effects against specific bacterial strains, suggesting potential applications in combating antibiotic-resistant infections. Additionally, molecular docking studies have revealed its ability to interact with key enzymes involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development.

The compound's mechanism of action has been a focal point of recent research. Investigations using spectroscopic techniques and computational modeling have elucidated its binding interactions with biological targets. For instance, its thiol group has been shown to form covalent bonds with cysteine residues in target proteins, a feature that could be exploited for irreversible inhibition strategies. Such findings underscore the compound's potential as a lead molecule in targeted therapy.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research efforts are directed toward structural modifications to enhance its therapeutic index. Collaborative studies between academic and industrial researchers are underway to explore its scalability and formulation for clinical applications.

In conclusion, 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylmethanethiol represents a promising scaffold in drug discovery, with recent studies highlighting its synthetic accessibility and diverse biological activities. Future research should focus on in vivo validation of its efficacy and safety, as well as the development of novel derivatives with improved pharmacological profiles. This compound exemplifies the ongoing innovation in the design of small-molecule therapeutics with targeted mechanisms of action.